Cas no 1226450-46-9 (1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide)

• Product Name: 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide
• CAS No: 1226450-46-9
• MF: C₂₆H₂₈N₄O₂
• MW: 428.526125907898
• CID: 5401920
• Update Time: 2025-06-09

1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide

• Inchi： 1S/C26H28N4O2/c1-4-32-22-7-8-24-23(14-22)25(20(15-27)16-28-24)30-11-9-19(10-12-30)26(31)29-21-6-5-17(2)18(3)13-21/h5-8,13-14,16,19H,4,9-12H2,1-3H3,(H,29,31)
• InChI Key： FGAADGSSMFBDNH-UHFFFAOYSA-N
• SMILES： N1(C2C3C(N=CC=2C#N)=CC=C(OCC)C=3)CCC(C(NC2=CC=C(C)C(C)=C2)=O)CC1

Additional information on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide

Research Brief on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide (CAS: 1226450-46-9)

Recent studies on the compound 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide (CAS: 1226450-46-9) have highlighted its potential as a promising candidate in the field of chemical biology and medicinal chemistry. This quinoline-based piperidine carboxamide derivative has garnered attention due to its unique structural features and biological activity, particularly in the context of kinase inhibition and anticancer research. The compound's molecular framework, characterized by the presence of a cyano group, ethoxyquinoline, and a dimethylphenyl moiety, suggests a high degree of specificity and potency in targeting key cellular pathways.

One of the most significant findings in recent literature is the compound's role as a selective inhibitor of certain protein kinases involved in cancer progression. In vitro studies have demonstrated its ability to effectively inhibit kinase activity at nanomolar concentrations, with a notable preference for specific kinase isoforms. This selectivity is attributed to the compound's optimized binding interactions within the ATP-binding pocket of the target kinases, as revealed by X-ray crystallography and molecular docking simulations. Furthermore, the compound exhibits favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a viable candidate for further preclinical development.

In addition to its kinase inhibitory properties, recent research has explored the compound's potential in modulating other biological targets. For instance, studies have indicated its interaction with G-protein-coupled receptors (GPCRs) and ion channels, suggesting a broader pharmacological profile. These findings open up new avenues for repurposing the compound in therapeutic areas beyond oncology, such as neurological and inflammatory disorders. However, further validation through in vivo models is required to fully elucidate its efficacy and safety profile.

The synthesis and optimization of 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide have also been a focus of recent investigations. Advances in synthetic methodologies have enabled the production of the compound with high purity and yield, facilitating its use in large-scale biological assays. Structure-activity relationship (SAR) studies have further refined the compound's scaffold, leading to the development of analogs with improved potency and reduced off-target effects. These efforts underscore the importance of chemical optimization in enhancing the therapeutic potential of small-molecule inhibitors.

Despite the promising results, challenges remain in the clinical translation of this compound. Issues such as potential drug-drug interactions, resistance mechanisms, and toxicity profiles need to be addressed in future studies. Collaborative efforts between academic researchers and pharmaceutical companies will be crucial in advancing the compound through the drug development pipeline. Overall, the current body of research on 1-(3-cyano-6-ethoxyquinolin-4-yl)-N-(3,4-dimethylphenyl)piperidine-4-carboxamide underscores its potential as a versatile and potent therapeutic agent, warranting further investigation and investment.